Ethyl 1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 1H-pyrrole-2-carboxylate is a pyrrole derivative . It is used in the preparation of heterocyclic bioactive agents and other pharmaceutical compounds . It can also act as a catalyst in olefin polymerization .
Molecular Structure Analysis
The molecular formula of Ethyl 1H-pyrrole-2-carboxylate is C7H9NO2 . Its molecular weight is 139.15 . The InChI key is PAEYAKGINDQUCT-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
Ethyl 1H-pyrrole-2-carboxylate is a solid . It has a density of 1.1±0.1 g/cm^3 . Its boiling point is 244.6±13.0 °C at 760 mmHg . The vapor pressure is 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 48.2±3.0 kJ/mol . The flash point is 101.7±19.8 °C . The index of refraction is 1.519 . The molar refractivity is 37.1±0.3 cm^3 . It has 3 H bond acceptors, 1 H bond donor, and 3 freely rotating bonds .
Scientific Research Applications
Chemical Synthesis
Ethyl 1H-pyrrole-2-carboxylate is a chemical compound with the molecular formula C7H9NO2 . It is used in the synthesis of various organic compounds. It is often used as a starting material or intermediate in the synthesis of more complex molecules in chemical research and industrial applications .
Pharmaceutical Research
This compound is used in pharmaceutical research. It can be used as a building block in the synthesis of various pharmaceutical drugs. The specific properties of the Ethyl 1H-pyrrole-2-carboxylate molecule can contribute to the overall pharmacological activity of the final drug molecule .
Biological Marker
Pyrrole-2-carboxaldehyde (Py-2-C) derivatives, which include Ethyl 1H-pyrrole-2-carboxylate, have been isolated from many natural sources, including fungi, plants (roots, leaves, and seeds), and microorganisms . The well-known diabetes molecular marker, pyrraline, which is produced after sequential reactions in vivo, has a Py-2-C skeleton .
Lipid-Lowering Effects
Some derivatives of Ethyl 1H-pyrrole-2-carboxylate have shown lipid-lowering effects in rodents . This suggests potential applications in the treatment of conditions related to high cholesterol levels .
Natural Product Research
Molecules containing the Py-2-C skeleton, such as Ethyl 1H-pyrrole-2-carboxylate, have various biological functions . They are often studied in natural product research for their potential physiological activities .
Safety and Hazards
properties
IUPAC Name |
ethyl 1H-pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2/c1-2-10-7(9)6-4-3-5-8-6/h3-5,8H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAEYAKGINDQUCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90292290 |
Source
|
| Record name | Ethyl pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90292290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1H-pyrrole-2-carboxylate | |
CAS RN |
2199-43-1 |
Source
|
| Record name | 2199-43-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81360 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90292290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 1H-pyrrole-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Ethoxycarbonylpyrrole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/82UQX6WL9N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What intermolecular interactions are observed in the crystal structures of Ethyl 1H-pyrrole-2-carboxylate derivatives?
A: Crystallographic studies of Ethyl 1H-pyrrole-2-carboxylate derivatives reveal key intermolecular interactions. For instance, in 2-(4-Chloro-N-{2-[(1H-pyrrol-2-yl)carbonyloxy]ethyl}anilino)ethyl 1H-pyrrole-2-carboxylate, intermolecular N—H⋯O hydrogen bonds connect molecules into layers. [] Similarly, in 2-(N-Phenylmethanesulfonamido)ethyl 1H-pyrrole-2-carboxylate, N—H⋯O hydrogen bonds form dimers, which are further linked by C—H⋯O and C—H⋯π interactions. [] These interactions contribute to the compound's solid-state packing and could influence its physicochemical properties.
Q2: Can Ethyl 1H-pyrrole-2-carboxylate undergo Palladium-catalyzed C-H alkylation?
A: Yes, research indicates that Ethyl 1H-pyrrole-2-carboxylate can undergo Palladium-catalyzed direct C-H alkylation. [] This reaction, facilitated by a Palladium(II) catalyst and norbornene, enables the selective alkylation of the pyrrole core at the C5 position. This finding highlights a valuable synthetic strategy for modifying the Ethyl 1H-pyrrole-2-carboxylate scaffold, potentially leading to derivatives with altered properties.
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